2-(4-ethylphenyl)-5H-pyrazolo[1,5-d]1,2,4-triazin-4-one

• IUPAC Name: 2-(4-ethylphenyl)-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C13H12N4O/c1-2-9-3-5-10(6-4-9)11-7-12-13(18)15-14-8-17(12)16-11/h3-8H,2H2,1H3,(H,15,18)
• InChI Key: CULOJBCVQSQHCU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN3C=NNC(=O)C3=C2
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

2-(4-ethylphenyl)-5H-pyrazolo[1,5-d]1,2,4-triazin-4-one , often referred to as a triazolo-triazine , is a heterocyclic compound. It belongs to the class of [1,2,4]triazolo[1,5-d]-[1,2,4]triazines. These compounds are considered aza analogs of purine bases and exhibit diverse biological activities. Notably, the drug Triazavirin has demonstrated antiviral effects, while its deaza analog has been explored for antidiabetic activity. Additionally, triazolo-triazines serve as valuable building blocks for synthesizing more complex polycyclic molecules.

Synthesis Analysis

• Assembly from Triazine-Containing Compound : Here, the triazole ring is formed starting from a triazine-containing compound.